Cas no 1807145-17-0 (3-Cyano-2,6-dimethylbenzenesulfonyl chloride)
1807145-17-0 structure
Product Name:3-Cyano-2,6-dimethylbenzenesulfonyl chloride
CAS No:1807145-17-0
MF:C9H8ClNO2S
MW:229.683320045471
CID:5000637
Update Time:2023-08-24
3-Cyano-2,6-dimethylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-2,6-dimethylbenzenesulfonyl chloride
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- Inchi: 1S/C9H8ClNO2S/c1-6-3-4-8(5-11)7(2)9(6)14(10,12)13/h3-4H,1-2H3
- InChI Key: KGMNLENTSJRQAW-UHFFFAOYSA-N
- SMILES: ClS(C1C(C)=CC=C(C#N)C=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 351
- XLogP3: 2.4
- Topological Polar Surface Area: 66.3
3-Cyano-2,6-dimethylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015520-250mg |
3-Cyano-2,6-dimethylbenzenesulfonyl chloride |
1807145-17-0 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010015520-500mg |
3-Cyano-2,6-dimethylbenzenesulfonyl chloride |
1807145-17-0 | 97% | 500mg |
863.90 USD | 2021-07-05 | |
| Alichem | A010015520-1g |
3-Cyano-2,6-dimethylbenzenesulfonyl chloride |
1807145-17-0 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
3-Cyano-2,6-dimethylbenzenesulfonyl chloride Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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